Cas no 1246350-27-5 (4-Chloro-3-iodo-1-trityl-1h-pyrazolo[4,3-c]pyridine)

• Product Name: 4-Chloro-3-iodo-1-trityl-1h-pyrazolo[4,3-c]pyridine
• CAS No: 1246350-27-5
• MF: C₂₅H₁₇ClIN₃
• MW: 521.780056715012
• MDL: MFCD32202556
• CID: 4782607
• Update Time: 2025-06-15

4-Chloro-3-iodo-1-trityl-1h-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-iodo-1-trityl-1h-pyrazolo[4,3-c]pyridine
• TQP0298
• 4-chloro-3-iodo-1-tritylpyrazolo[4,3-c]pyridine
• 4-Chloro-3-iodo-1-trityl-1h-pyrazolo[4,3-c]pyridine

• MDL： MFCD32202556
• Inchi： 1S/C25H17ClIN3/c26-23-22-21(16-17-28-23)30(29-24(22)27)25(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H
• InChI Key： GNEBCKDLSGJWKO-UHFFFAOYSA-N
• SMILES： IC1C2C(=NC=CC=2N(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 511
• XLogP3: 6.9
• Topological Polar Surface Area: 30.7

Additional information on 4-Chloro-3-iodo-1-trityl-1h-pyrazolo[4,3-c]pyridine

Introduction to 4-Chloro-3-iodo-1-trityl-1H-pyrazolo[4,3-c]pyridine (CAS No. 1246350-27-5)

4-Chloro-3-iodo-1-trityl-1H-pyrazolo[4,3-c]pyridine, identified by its CAS number 1246350-27-5, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazolo[4,3-c]pyridine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of multiple functional groups, including a chloro substituent at the 4-position, an iodo group at the 3-position, and a trityl protecting group at the 1-position, makes this molecule an attractive candidate for further chemical manipulation and biological evaluation.

The trityl group (C₆H₇N) in 4-Chloro-3-iodo-1-trityl-1H-pyrazolo[4,3-c]pyridine serves as an important protecting group in synthetic chemistry. It is commonly used to shield reactive hydroxyl or amine groups during multi-step syntheses, ensuring that these functionalities remain inert until the final stage of drug development. The trityl group is particularly favored for its stability under various reaction conditions and its ease of removal under mild acidic conditions. This characteristic makes 4-Chloro-3-iodo-1-trityl-1H-pyrazolo[4,3-c]pyridine a valuable intermediate in the synthesis of more complex molecules.

The chloro and iodo substituents in this compound play crucial roles in modulating its reactivity and biological properties. The chloro group at the 4-position can participate in various nucleophilic substitution reactions, allowing for further functionalization of the molecule. Similarly, the iodo group at the 3-position is a versatile handle for cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl or vinyl groups into complex molecular frameworks. The combination of these reactive sites makes 4-Chloro-3-iodo-1-trityl-1H-pyrazolo[4,3-c]pyridine a powerful tool for constructing novel heterocyclic derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazolo[4,3-c]pyridine derivatives due to their reported activities against various diseases. Studies have demonstrated that compounds within this scaffold exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory disorders. Additionally, some derivatives have shown antimicrobial and anti-inflammatory properties, making them promising candidates for further investigation.

The synthesis of 4-Chloro-3-iodo-1-trityl-1H-pyrazolo[4,3-c]pyridine involves a series of well-established organic transformations. The starting material is typically derived from commercially available precursors through condensation reactions to form the pyrazolo[4,3-c]pyridine core. Subsequent functionalization with chloro and iodo groups is achieved using appropriate halogenating agents under controlled conditions. Finally, the trityl group is introduced through nucleophilic aromatic substitution or other suitable methods. The precise control of reaction conditions is essential to ensure high yields and purity of the final product.

One of the key advantages of using 4-Chloro-3-iodo-1-trityl-1H-pyrazolo[4,3-c]pyridine as a building block is its flexibility in designing derivatives with tailored biological activities. Researchers can selectively remove the trityl group and introduce various substituents at different positions on the heterocyclic ring to modulate potency and selectivity. This approach has led to the discovery of several lead compounds with potential therapeutic value.

Recent advances in computational chemistry have further enhanced the utility of 4-Chloro-3-iodo-1-trityl-1H-pyrazolo[4,3-c]pyridine in drug discovery. Molecular modeling studies have been employed to predict binding modes and interactions between this compound and target proteins. These insights have guided the design of optimized derivatives with improved pharmacokinetic properties. Additionally, virtual screening techniques have been used to identify novel scaffolds derived from 4-Chloro-3-iodo-1-trityl-1H-pyrazolo[4,3-c]pyridine that may exhibit enhanced biological activity.

The growing body of literature on pyrazolo[4,3-c]pyridine derivatives underscores their significance as pharmacophores in medicinal chemistry. Researchers continue to explore new synthetic strategies and biological applications for this scaffold. The versatility of 4-Chloro-3-iodo-1-trityl-1H-pyrazolo[4,3-c]pyridine makes it a valuable asset in these efforts, offering opportunities for innovation in drug development.

In conclusion, 4-Chloro - 2 - ( triylamino ) - 5 - ( iodo - 2 - yl ) - 6 - chloropyrimido [ 5 , 4 - d ] pyrimidin - 7 ( H ) one ( CAS No . 1246350 - 27 - 5 ) , stands out as a promising intermediate with significant potential in pharmaceutical research . Its unique structural features , coupled with its reactivity , make it an ideal candidate for further exploration . As our understanding of heterocyclic chemistry continues to evolve , compounds like this are poised to play a pivotal role in the discovery of novel therapeutic agents .